Cas no 353284-18-1 (1-(2,5-dimethoxyphenyl)butan-1-ol)

• Product Name: 1-(2,5-dimethoxyphenyl)butan-1-ol
• CAS No: 353284-18-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD00848013
• CID: 5224381
• Update Time: 2026-03-07

1-(2,5-dimethoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)butan-1-ol

• MDL： MFCD00848013
• Inchi： 1S/C12H18O3/c1-4-5-11(13)10-8-9(14-2)6-7-12(10)15-3/h6-8,11,13H,4-5H2,1-3H3
• InChI Key： MKRNUXCCGJVHPA-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1OC)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,5-dimethoxyphenyl)butan-1-ol

Introduction to 1-(2,5-dimethoxyphenyl)butan-1-ol (CAS No. 353284-18-1)

1-(2,5-dimethoxyphenyl)butan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 353284-18-1, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This compound, featuring a butyl chain attached to a phenyl ring substituted with two methoxy groups at the 2 and 5 positions, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both hydroxyl and methoxy functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and biologically active molecules.

The molecular structure of 1-(2,5-dimethoxyphenyl)butan-1-ol contributes to its reactivity and functionality. The hydroxyl group (-OH) at the end of the butyl chain introduces polarity and potential hydrogen bonding capabilities, while the dimethoxy substitution on the phenyl ring enhances lipophilicity and electronic properties. These characteristics make it a valuable building block for designing molecules with specific interactions with biological targets.

In recent years, there has been growing interest in phenyl derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. 1-(2,5-dimethoxyphenyl)butan-1-ol has been explored in several research studies for its potential applications in drug discovery. Its structural motif is reminiscent of natural products and bioactive compounds that exhibit diverse pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties.

One of the most compelling aspects of 1-(2,5-dimethoxyphenyl)butan-1-ol is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced binding affinity and selectivity towards specific biological receptors. For instance, modifications of the butyl chain or the dimethoxy-substituted phenyl ring have led to derivatives with improved pharmacokinetic profiles.

The synthesis of 1-(2,5-dimethoxyphenyl)butan-1-ol typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy groups efficiently. The hydroxyl group can be introduced through reduction reactions or direct functionalization methods, depending on the synthetic route chosen.

Recent advancements in computational chemistry have further facilitated the study of 1-(2,5-dimethoxyphenyl)butan-1-ol. Molecular modeling techniques have been used to predict its interactions with biological targets, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability. These predictions are crucial for optimizing lead compounds before they enter preclinical testing.

The pharmaceutical industry has shown particular interest in 1-(2,5-dimethoxyphenyl)butan-1-ol due to its structural similarity to known drugs that have successfully reached the market. By leveraging this compound as a scaffold, chemists can explore new chemical spaces while minimizing risks associated with novel molecular designs. This approach aligns with the broader trend in drug discovery towards rational design and structure-based drug development.

In addition to its pharmaceutical applications, 1-(2,5-dimethoxyphenyl)butan-1-ol has found utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and substrate recognition phenomena. Researchers have used this compound to probe the interactions between enzymes and their substrates, contributing to a deeper understanding of biochemical pathways.

The future prospects for 1-(2,5-dimethoxyphenyl)butan-1-ol are promising, given its versatility and potential applications. Continued research into its derivatives and synthetic modifications will likely uncover new biological activities and therapeutic uses. As computational methods improve and synthetic techniques become more efficient, the accessibility of this compound will further enhance its utility in both academic and industrial settings.

In conclusion,1-(2,5-dimethoxyphenyl)butan-1-ol (CAS No. 353284-18-1) represents a significant compound in modern chemical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As our understanding of molecular interactions advances，this compound will undoubtedly play an increasingly important role in developing new therapeutic agents.